6-chloro-1-methyl-4-phenyl-2(1H)-quinolinone

• IUPAC Name: 6-chloro-1-methyl-4-phenylquinolin-2-one
• InChI: InChI=1S/C16H12ClNO/c1-18-15-8-7-12(17)9-14(15)13(10-16(18)19)11-5-3-2-4-6-11/h2-10H,1H3
• InChI Key: FQGPKTNLTWFWBW-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(C=C2)Cl)C(=CC1=O)C3=CC=CC=C3
• Molecular Formula: C16H12ClNO
• DSSTOX Substance ID: DTXSID40416702
• Molecular Weight: 269.72 g/mol
• CAS RN: 36271-04-2

Description

6-Chloro-1-methyl-4-phenyl-2(1H)-quinazolinone is a compound with the molecular formula C15H11ClN2O and a molecular weight of 270.71. It is an impurity of Temazepam, which is a pharmacologically active metabolite. This compound is used as a sedative and hypnotic drug.

Molecular Structure Analysis

The molecular structure of 6-chloro-1-methyl-4-phenyl-2(1H)-quinazolinone consists of a quinazolinone core with a chlorine atom at the 6th position, a methyl group at the 1st position, and a phenyl group at the 4th position.

Physical And Chemical Properties Analysis

The solubility of 6-chloro-1-methyl-4-phenyl-2(1H)-quinazolinone is slightly soluble in chloroform and methanol. For storage and stability, it is recommended to store the compound at -20°C.

Mechanism of Action

As an impurity of Temazepam, 6-chloro-1-methyl-4-phenyl-2(1H)-quinazolinone might share similar mechanisms of action. Temazepam is a benzodiazepine that enhances the effect of the neurotransmitter gamma-aminobutyric acid (GABA) at the GABA-A receptor, resulting in sedative, sleep-inducing, anxiolytic, anticonvulsant, and muscle relaxant properties.